2-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one
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Description
The compound “2-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one” is a pyrimidine derivative . It has been studied in the context of its interaction with the S6K1 kinase domain . The compound has a molecular weight of 390.41 .
Molecular Structure Analysis
The crystal structure of the S6K1 kinase domain in complex with a pyrimidine derivative has been reported . The inhibitors, including this compound, bound to the ATP binding site, lying along the P-loop, while the activation loop stayed in the inactive form .Physical and Chemical Properties Analysis
The compound is solid in physical form . It should be stored in a sealed and dry condition, preferably in a freezer, under -20°C .Mechanism of Action
Target of Action
Similar compounds have been found to inhibit enzymes like acetylcholinesterase (ache) and butyrylcholinesterase (buche) . These enzymes play crucial roles in the nervous system, particularly in the breakdown of neurotransmitters.
Mode of Action
Compounds with similar structures have been found to inhibit enzymes like ache and buche . Inhibition of these enzymes leads to an increase in the concentration of neurotransmitters, which can enhance nerve signal transmission.
Biochemical Pathways
The compound likely affects the cholinergic system, given its potential inhibition of AChE and BuChE . This could impact various downstream effects, including nerve signal transmission and cognitive function.
Result of Action
Inhibition of ache and buche could lead to enhanced nerve signal transmission and potentially improved cognitive function .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and, in case of contact with eyes, rinsing cautiously with water for several minutes .
Properties
IUPAC Name |
2-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-4-methyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN6O/c1-3-11-8-17-14(18-9-11)21-4-6-22(7-5-21)15-19-10(2)12(16)13(23)20-15/h8-9H,3-7H2,1-2H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPONZIRXGJQWAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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